Cas no 1482447-24-4 (Benzo[1,2-b;4,5-b']dithiophene, 2,6-dibroMo-4,8-bis[5-(2-ethylhexyl)-2-thienyl]-)

• Product Name: Benzo[1,2-b;4,5-b']dithiophene, 2,6-dibroMo-4,8-bis[5-(2-ethylhexyl)-2-thienyl]-
• CAS No: 1482447-24-4
• MF: C₃₄H₄₀Br₂S₄
• MW: 736.749402999878
• CID: 2952386
• PubChem ID: 102220110
• Update Time: 2025-05-20

Benzo[1,2-b;4,5-b']dithiophene, 2,6-dibroMo-4,8-bis[5-(2-ethylhexyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Benzo[1,?2-?b:4,?5-?b']?dithiophene, 2,?6-?dibromo-?4,?8-?bis[5-?(2-?ethylhexyl)?-?2-?thienyl]?-
• Benzo[1,2-b;4,5-b']dithiophene, 2,6-dibroMo-4,8-bis[5-(2-ethylhexyl)-2-thienyl]-
• 5,11-dibromo-2,8-bis[5-(2-ethylhexyl)thiophen-2-yl]-4,10-dithiatricyclo[7.3.0.0(3),?]dodeca-1,3(7),5,8,11-pentaene
• G79553
• Benzo[1,2-b:4,5-b']dithiophene, 2,6-dibromo-4,8-bis[5-(2-ethylhexyl)-2-thienyl]-
• 2,6-Dibromo-4,8-bis(5-(2-ethylhexyl)thiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene
• 2,6-dibromo-4,8-bis[5-(2-ethylhexyl)thiophen-2-yl]thieno[2,3-f][1]benzothiole
• 1482447-24-4
• Benzo[1,2-b:4,5-b']dithiophene,2,6-dibromo-4,8-bis[5-(2-ethylhexyl)-2-thienyl]-
• SCHEMBL17307656

• Inchi： 1S/C34H40Br2S4/c1-5-9-11-21(7-3)17-23-13-15-27(37-23)31-25-19-29(35)40-34(25)32(26-20-30(36)39-33(26)31)28-16-14-24(38-28)18-22(8-4)12-10-6-2/h13-16,19-22H,5-12,17-18H2,1-4H3
• InChI Key： PVTZWLHMYPECNK-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=C(C3C=C(SC=3C=2C2=CC=C(CC(CC)CCCC)S2)Br)C2=CC=C(CC(CC)CCCC)S2)S1

Computed Properties

• Exact Mass: 734.03800
• Monoisotopic Mass: 734.03796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Boiling Point: 734.8±55.0 °C at 760 mmHg
• Flash Point: 398.2±31.5 °C
• PSA: 112.96000
• LogP: 14.61580
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Benzo[1,2-b;4,5-b']dithiophene, 2,6-dibroMo-4,8-bis[5-(2-ethylhexyl)-2-thienyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Benzo[1,2-b;4,5-b']dithiophene, 2,6-dibroMo-4,8-bis[5-(2-ethylhexyl)-2-thienyl]-

Benzo[1,2-b;4,5-b']dithiophene, 2,6-dibromo-4,8-bis[5-(2-ethylhexyl)-2-thienyl]

The compound Benzo[1,2-b;4,5-b']dithiophene, specifically the derivative 2,6-dibromo-4,8-bis[5-(2-ethylhexyl)-2-thienyl], is a highly specialized organic material with significant potential in the field of organic electronics. This compound belongs to the family of dithiophene derivatives, which are known for their unique electronic properties and structural versatility. The CAS number 1482447-24-4 uniquely identifies this compound in chemical databases worldwide.

The structure of this compound is characterized by a central benzo[dithiophene] core with bromine substituents at positions 2 and 6. The side chains at positions 4 and 8 are particularly noteworthy: each is a thiophene ring substituted with a 5-(2-ethylhexyl) group. This combination of substituents imparts both electronic and structural features that make the compound suitable for applications in organic photovoltaics (OPVs) and other optoelectronic devices.

Recent studies have highlighted the importance of side-chain engineering in dithiophene derivatives to optimize their electronic properties. The presence of bromine atoms at specific positions introduces electron-withdrawing effects, which can modulate the energy levels of the molecule. This modulation is crucial for achieving efficient charge transfer and separation in photovoltaic devices. Additionally, the thiophene side chains enhance the molecule's solubility and processability, making it easier to fabricate thin films using techniques such as spin-coating or solution-processing.

In terms of optical properties, this compound exhibits strong absorption in the visible region due to its extended conjugation system. The absorption spectrum extends into the near-infrared region, which is advantageous for harvesting sunlight in OPV applications. Recent research has demonstrated that incorporating this compound into donor-acceptor blends can lead to improved power conversion efficiencies (PCEs) compared to traditional materials.

The synthesis of this compound typically involves multi-step organic reactions. Key steps include the formation of the benzo[dithiophene] core through sulfur-based cyclizations and subsequent functionalization with bromine and thiophene substituents. The use of protecting groups and precise control over reaction conditions are critical to ensure high yields and purity.

In terms of device applications, this compound has shown promise as an acceptor material in tandem solar cells. Its ability to complement donor materials such as polymeric donors or small-molecule donors makes it a valuable component in advanced photovoltaic architectures. Furthermore, its thermal stability and mechanical robustness contribute to long-term device performance under operational conditions.

Looking ahead, ongoing research is focused on further optimizing the electronic properties of this compound by introducing additional functional groups or modifying its side chains. For instance, replacing bromine with other halogens or introducing electron-donating groups could fine-tune its energy levels for specific applications. Additionally, exploring its potential in other optoelectronic devices such as light-emitting diodes (LEDs) or field-effect transistors (FETs) could unlock new avenues for its utilization.

In summary, Benzo[1,2-b;4,5-b']dithiophene derivatives like 2,6-dibromo-4,8-bis[5-(2-ethylhexyl)-2-thienyl] represent a class of materials with immense potential in organic electronics. Their unique combination of structural features and electronic properties makes them attractive candidates for advancing photovoltaic technology and other optoelectronic applications. As research continues to uncover new insights into their behavior and performance, these compounds are poised to play a significant role in shaping the future of sustainable energy solutions.